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Compound of Interest

Compound Name: Caboxine A

Cat. No.: B568819

An extensive review of publicly available scientific literature and chemical databases reveals a
significant gap in the understanding of the biological activity and mechanism of action of
Caboxine A (molecular formula C22H26N205). While the chemical identity of this indole
alkaloid has been established, there is a notable absence of in-depth research into its
pharmacological properties, making the creation of a comprehensive technical guide with
detailed experimental protocols and signaling pathway analysis currently unfeasible.

Physicochemical Properties

The fundamental physicochemical properties of Caboxine A have been documented in various
chemical databases. This information is crucial for its identification and for any potential future
research.
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Property Value Source

Molecular Formula C22H26N205 ChemFaces[1]
Molecular Weight 398.5 g/mol ChemFaces[1]
CAS Number 53851-13-1 ChemFaces[1]

3-epi-Isocaboxine A; 3-epi-
Vineridine; 7-epi-Caboxine B;
Spiro[3H-indole-3,6'(4'aH)-
[1H]pyrano[3,4-flindolizine]-4'-

Synonyms carboxylic acid, Lifeasible[2]
1,2,5'5'4,7',8',10',10'a-
octahydro-6-methoxy-1'-
methyl-2-oxo-, methyl ester,
(1's,3S,4'aS,5'as,10'aS)-

Class Indole Alkaloid ChemFaces[1]

Sourcing and Isolation

Caboxine A is a natural product that has been isolated from at least two plant species. The
primary scientific literature focuses on the isolation and structural elucidation of this compound.

Isolation from Vinca herbacea

In 2011, a study published in Phytochemistry Letters reported the isolation of six indole
alkaloids from the aerial parts of Vinca herbacea Waldst. et Kit.[1]. Among these was Caboxine
A. The primary experimental protocol described in this publication is the methodology for the
extraction and purification of these alkaloids.

General Experimental Workflow for Isolation:
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General workflow for the isolation and identification of Caboxine A.
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Isolation from Cabucala fasciculata

An earlier study in Phytochemistry in 1975 detailed the structural elucidation of three new 11-
monomethoxy pentacyclic oxindole alkaloids from Cabucala fasciculata, one of which was
Caboxine A.[1]. The research focused on chemical correlations with reserpinine to determine
the stereochemistry of the new compounds.

Biological Activity and Signaling Pathways: A
Knowledge Gap

Despite its identification in the 1970s and subsequent isolation from another plant source in
2011, there is no publicly available scientific literature detailing the biological activity of
Caboxine A. Searches of prominent scientific databases have yielded no studies on its
mechanism of action, its potential therapeutic effects, or the signaling pathways it may
modulate.

General research on alkaloids from the Vinca genus has shown a wide range of biological
activities, including anti-mitotic and anti-cancer properties.[3][4] For instance, extracts from
Vinca herbacea have demonstrated antioxidant and antitumor effects.[5][6] However, these
studies have been conducted on crude extracts or other specific alkaloids from the plant, and
the activity of Caboxine A itself has not been reported.

Due to the lack of data on its biological effects, no signaling pathways can be definitively
associated with Caboxine A. Therefore, the creation of diagrams for signaling pathways, as
requested, is not possible based on current scientific knowledge.

Future Research Directions

The existing body of research on Caboxine A is limited to its chemical characterization. To
understand its potential as a therapeutic agent or a research tool, significant further
investigation is required. The logical progression of research for a natural product like
Caboxine A is outlined below.
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Logical research progression for the evaluation of Caboxine A.

Conclusion

In summary, Caboxine A is a structurally characterized indole alkaloid with the molecular
formula C22H26N205. However, there is a profound lack of publicly available scientific data
regarding its biological activity, experimental protocols for bioassays, and its effects on cellular
signaling pathways. The existing literature is confined to its isolation from natural sources and
the determination of its chemical structure. Consequently, it is not possible to provide a
comprehensive technical guide that meets the requirements for quantitative biological data and
detailed mechanistic insights. Further research is essential to uncover the pharmacological
profile of Caboxine A and to determine its potential for drug development or as a scientific
probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-depth Technical Guide on Caboxine A: An Analysis of
Available Scientific Data]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b568819#caboxine-a-molecular-formula-c22h26n205]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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